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Compound of Interest

Compound Name: (Chloromethyl)(triphenyl)silane

Cat. No.: B1606326

For Researchers, Scientists, and Drug Development Professionals

(Chloromethyl)(triphenyl)silane is a versatile organosilicon compound with significant
applications in synthetic chemistry. Its unique structure, which combines the steric bulk of three
phenyl groups with a reactive chloromethyl moiety, makes it a valuable intermediate for
creating complex organosilicon scaffolds and silicon-containing polymers.[1] This guide
provides a comprehensive overview of its molecular characteristics, synthesis, and key
applications.

Molecular Structure and Properties

(Chloromethyl)(triphenyl)silane consists of a central silicon atom bonded to three phenyl
groups and one chloromethyl group.[1][2] The triphenylsilyl portion provides significant steric
hindrance, influencing the compound's reactivity, while the Si-CHz-ClI unit serves as a key
functional handle for further chemical transformations.[1]

Caption: Molecular structure of (Chloromethyl)(triphenyl)silane.

Quantitative Data Summary

The key physicochemical properties of (Chloromethyl)(triphenyl)silane are summarized in
the table below for easy reference.
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Property Value Reference
Molecular Formula C19H17CISi [1112]
Molecular Weight 308.9 g/mol [2]

CAS Number 17067-65-1 [1][2]
Appearance Solid N/A
Classification Organosilicon Compound [2]

Experimental Protocols: Synthesis

The synthesis of (Chloromethyl)(triphenyl)silane is most commonly achieved through
nucleophilic substitution at the silicon center. The established methods offer reliable routes to
obtain this reagent in high purity.

Synthesis via Grignard Reaction

A prevalent and well-established method involves the reaction of a chlorosilane containing a
chloromethyl group with a phenyl Grignard reagent.[1]

» Reactants:
o Chloromethyltrichlorosilane (Silicon source)
o Phenylmagnesium bromide (Phenylating agent)

e Solvent: Anhydrous diethyl ether or tetrahydrofuran (THF) is crucial to prevent quenching the
Grignard reagent.[1]

e Procedure:
o The reaction is typically initiated at 0°C.

o The phenylmagnesium bromide solution is added slowly to the chloromethyltrichlorosilane
solution in the anhydrous solvent to manage the exothermic reaction.[1]
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o After the addition is complete, the mixture is stirred at room temperature (25°C) to allow
the reaction to proceed to completion.[1]

o Standard aqueous workup and purification by crystallization or chromatography yield the
final product.

Synthesis from Triphenylsilane

An alternative synthesis route starts from triphenylsilane.[2]
e Reactants:

o Triphenylsilane

o Chloromethyl methyl ether

o Abase, such as sodium hydride
e Procedure:

o The reaction is conducted under an inert atmosphere to prevent interference from
moisture.[2]

o Triphenylsilane is treated with chloromethyl methyl ether in the presence of the base.[2]

o This method can achieve yields exceeding 80% depending on the specific reaction
conditions.[2]

Applications in Synthesis

The primary utility of (Chloromethyl)(triphenyl)silane lies in its role as a versatile synthetic
intermediate.[1] The reactive Si-CHz-Cl group allows for the covalent introduction of the
triphenylsilylmethyl moiety into a wide range of molecular structures.[1]
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Caption: Synthetic workflow of (Chloromethyl)(triphenyl)silane.

Nucleophilic Substitution Reactions

The chloromethyl group is an excellent electrophilic site for nucleophilic attack. This allows for
the formation of a diverse array of substituted silanes, making it a cornerstone reagent for
introducing the bulky and stabilizing triphenylsilylmethyl group.[1]

Role in Materials Science and Polymer Chemistry

In materials science, (Chloromethyl)(triphenyl)silane is a key building block for synthesizing
silicon-containing polymers, such as polycarbosilanes.[1] These polymers are valuable as
preceramic materials, which can be thermally converted into silicon carbide (SiC), a material
known for its high strength and thermal stability.[1] This application is of significant interest in
the development of advanced ceramics and composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (Chloromethyl)
(triphenyl)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606326#chloromethyl-triphenyl-silane-molecular-
weight-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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